Cas no 681857-82-9 (Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-)

Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy- structure
681857-82-9 structure
Product Name:Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-
CAS No:681857-82-9
MF:C31H54O5
MW:506.757470607758
CID:1726005
Update Time:2024-11-27

Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-
    • Inchi: 1S/C31H54O5/c1-3-5-7-9-11-13-15-17-19-21-23-35-28-25-27(31(33)34)26-29(30(28)32)36-24-22-20-18-16-14-12-10-8-6-4-2/h25-26,32H,3-24H2,1-2H3,(H,33,34)
    • InChI Key: BHTGPBODVGELPH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(OCCCCCCCCCCCC)=C(O)C(OCCCCCCCCCCCC)=C1

Computed Properties

  • Exact Mass: 506.39732

Experimental Properties

  • Density: 0.990±0.06 g/cm3(Predicted)
  • Boiling Point: 617.3±55.0 °C(Predicted)
  • PSA: 75.99
  • pka: 4.28±0.10(Predicted)

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